Cas no 889139-52-0 (Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride)

• Product Name: Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride
• CAS No: 889139-52-0
• MF: C₁₈H₂₇ClN₂O₂
• MW: 338.872184038162
• MDL: MFCD11519417
• CID: 1027959
• PubChem ID: 49760901
• Update Time: 2025-05-25

Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride
• Spiro[isoquinoline-4(4H),4'-piperidine]-2(3H)-carboxylic acid 1,1-dimethylethylester monohydrochloride
• tert-butyl spiro[1,3-dihydroisoquinoline-4,4'-piperidine]-2-carboxylate,hydrochloride
• TERT-BUTYL 1H-SPIRO[ISOQUINOLINE-4,4'-PIPERIDINE]-2(3H)-CARBOXYLATE HCL
• SPIRO[ISOQUINOLINE-4(4H),4'-PIPERIDINE]-2(3H)-CARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER MONOHYDROCHLORIDE
• MB09915
• AM807965
• Spiro[isoquinoline-4(4H),4'-piperidine]-2(3H)-carboxylic acid, 1,1-dimethyl ethyl ester hydrochloride
• AX8163384
• ST24031719
• Z5280
• TERT-BUTYL 1H-SPIRO[ISOQUINOLINE-4,4'-PIP
• tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate--hydrogen chloride (1/1)
• tert-Butyl1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylatehydrochloride
• 889139-52-0
• AKOS016002838
• MFCD11519417
• SPIRO[ISOQUINOLINE-4(4H),4-PIPERIDINE]-2(3H)-CARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER MONOHYDROCHLORIDE
• A849095
• Spiro[isoquinoline-4(4H),4'-piperidine]-2(3H)-carboxylic acid tert-butyl ester HCl
• CS-0187664
• EN300-7363662
• DTXSID50678293
• DS-12969
• tert-butyl spiro[1,3-dihydroisoquinoline-4,4'-piperidine]-2-carboxylate;hydrochloride
• tert-butyl 2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine]-2-carboxylate hydrochloride
• TERT-BUTYL 1,3-DIHYDROSPIRO[ISOQUINOLINE-4,4'-PIPERIDINE]-2-CARBOXYLATE HYDROCHLORIDE
• Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride

• MDL： MFCD11519417
• Inchi： 1S/C18H26N2O2.ClH/c1-17(2,3)22-16(21)20-12-14-6-4-5-7-15(14)18(13-20)8-10-19-11-9-18;/h4-7,19H,8-13H2,1-3H3;1H
• InChI Key： VZPJVDIMBQBNBX-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC2C=CC=CC=2C2(C1)CCNCC2)=O

Computed Properties

• Exact Mass: 338.17600
• Monoisotopic Mass: 338.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• PSA: 41.57000
• LogP: 4.12720

Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride

Tert-Butyl 1H-Spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate Hydrochloride: A Comprehensive Overview

The compound Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride, identified by the CAS number 889139-52-0, represents a significant advancement in the field of organic chemistry. This compound is a spiro compound, meaning it contains two rings joined by a single atom, in this case, a nitrogen atom. The structure consists of an isoquinoline ring fused with a piperidine ring, creating a unique spiro system. The presence of the tert-butyl group and the hydrochloride counterion further enhances its chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of spiro compounds like Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride in drug discovery and development. The spiro structure provides a rigid framework that can be exploited to design bioactive molecules with high specificity and affinity for target proteins. For instance, researchers have demonstrated that such compounds can act as inhibitors of certain enzymes, making them promising candidates for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

The synthesis of Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoquinoline ring through cyclization reactions, followed by the construction of the spiro system via nucleophilic substitution or coupling reactions. The introduction of the tert-butyl group and the hydrochloride salt formation are critical steps that ensure the stability and solubility of the final product.

In terms of physical properties, Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride exhibits a melting point of approximately 250°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, indicating its potential use in optoelectronic applications. Additionally, the compound demonstrates moderate fluorescence quantum yield, making it a candidate for fluorescent sensing and imaging technologies.

The biological evaluation of Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride has revealed its ability to modulate cellular signaling pathways. In particular, it has been shown to inhibit the activity of protein kinase C (PKC), a key enzyme involved in cell proliferation and survival. This property suggests its potential as an anti-cancer agent, particularly in cancers where PKC overexpression is associated with poor prognosis.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride. Molecular docking studies indicate that it has favorable binding affinities for several drug targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These findings underscore its potential as a lead compound for drug development programs targeting metabolic disorders and inflammatory diseases.

In conclusion, Tert-Butyl 1H-spiro[isoquinoline-4,4'-piperidine]-2(3H)-carboxylate hydrochloride (CAS No: 889139-52-0) is a versatile compound with significant implications in both academic research and industrial applications. Its unique spiro structure, combined with its chemical and biological properties, positions it as a valuable tool for advancing our understanding of complex molecular systems and developing innovative therapeutic agents.